Cas no 51652-39-2 (2-methoxy-1H-phenalen-1-one)

• Product Name: 2-methoxy-1H-phenalen-1-one
• CAS No: 51652-39-2
• MF: C₁₄H₁₀O₂
• MW: 210.228003978729
• CID: 2061964
• PubChem ID: 5027250
• Update Time: 2025-09-28

2-methoxy-1H-phenalen-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Methoxyphenalenon
• 2-Methoxyphenalen-1-one
• 2-Methoxy-1H-phenalen-1-one
• AKOS025289125
• 51652-39-2
• CHEMBL226661
• CS-0203572
• BCA65239
• 2-methoxy-1H-phenalen-1-one

• Inchi： 1S/C14H10O2/c1-16-12-8-10-6-2-4-9-5-3-7-11(13(9)10)14(12)15/h2-8H,1H3
• InChI Key： FMZHCYXNNGLTLF-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2C=CC=C3C=CC=C(C1=O)C=23

Computed Properties

• Exact Mass: 210.06800
• Monoisotopic Mass: 210.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Orange oil
• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 407.3±45.0 °C at 760 mmHg
• Flash Point: 201.8±22.3 °C
• Solubility: Almost insoluble (0.059 g/l) (25 º C),
• PSA: 26.30000
• LogP: 3.02340
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-methoxy-1H-phenalen-1-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenalenes Phenalenones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether